Cas no 1153169-40-4 (2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine)
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxol-5-amine, 2,2-dimethyl-N-(1-methylethyl)-
- n-Isopropyl-2,2-dimethylbenzo[d][1,3]dioxol-5-amine
- 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine
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- Inchi: 1S/C12H17NO2/c1-8(2)13-9-5-6-10-11(7-9)15-12(3,4)14-10/h5-8,13H,1-4H3
- InChI Key: YHEFYWSEAJPUQW-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(NC(C)C)C=C2OC1(C)C
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166799-0.05g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 0.05g |
$624.0 | 2023-05-26 | ||
| Enamine | EN300-166799-0.1g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 0.1g |
$653.0 | 2023-05-26 | ||
| Enamine | EN300-166799-0.25g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 0.25g |
$683.0 | 2023-05-26 | ||
| Enamine | EN300-166799-0.5g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 0.5g |
$713.0 | 2023-05-26 | ||
| Enamine | EN300-166799-1.0g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 1g |
$743.0 | 2023-05-26 | ||
| Enamine | EN300-166799-2.5g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 2.5g |
$1454.0 | 2023-05-26 | ||
| Enamine | EN300-166799-5.0g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 5g |
$2152.0 | 2023-05-26 | ||
| Enamine | EN300-166799-10.0g |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine |
1153169-40-4 | 10g |
$3191.0 | 2023-05-26 | ||
| Ambeed | A1056385-1g |
2,2-Dimethyl-N-(propan-2-yl)-2H-1,3-benzodioxol-5-amine |
1153169-40-4 | 95% | 1g |
$541.0 | 2024-04-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00997000-1g |
2,2-Dimethyl-N-(propan-2-yl)-2H-1,3-benzodioxol-5-amine |
1153169-40-4 | 95% | 1g |
¥3717.0 | 2023-03-01 |
2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine
Research Brief on 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine (CAS: 1153169-40-4): Recent Advances and Applications
The compound 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine (CAS: 1153169-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxaindan scaffold and isopropylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Recent publications have highlighted its ability to interact with neurotransmitter systems, particularly those involving monoamine transporters. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine exhibits selective binding affinity for serotonin and dopamine transporters, suggesting potential applications in neuropsychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD).
In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory properties. A recent preclinical study revealed that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating NF-κB signaling pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine could serve as a lead compound for developing novel anti-inflammatory agents.
The synthetic routes for 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine have also been optimized in recent years. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, achieving high yields and purity. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound.
Despite these promising developments, challenges remain. The pharmacokinetic profile of 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine, including its bioavailability and metabolic stability, requires further investigation. Ongoing research aims to address these gaps through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) proposes prodrug derivatives of the compound to enhance its oral absorption and therapeutic efficacy.
In conclusion, 2,2-dimethyl-N-(propan-2-yl)-1,3-dioxaindan-5-amine (CAS: 1153169-40-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological activities, coupled with advancements in synthetic methodologies, underscore its potential as a therapeutic agent. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its clinical applications.
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